Cas no 212074-67-4 (2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide)

2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide structure
212074-67-4 structure
Product Name:2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide
CAS No:212074-67-4
MF:C15H19N3OS
MW:289.39586186409
CID:5700951
PubChem ID:670924
Update Time:2023-10-14

2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-ISOPROPYLPHENYL)-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE
    • 2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide
    • Acetamide, N-[4-(1-methylethyl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)thio]-
    • JS-1578
    • Enamine_001784
    • 212074-67-4
    • AKOS001016412
    • Oprea1_574012
    • 2-(1-methylimidazol-2-yl)sulfanyl-N-(4-propan-2-ylphenyl)acetamide
    • SCHEMBL7937001
    • CCG-56361
    • SR-01000645324-1
    • Z18499825
    • HMS1399B02
    • 2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide
    • Inchi: 1S/C15H19N3OS/c1-11(2)12-4-6-13(7-5-12)17-14(19)10-20-15-16-8-9-18(15)3/h4-9,11H,10H2,1-3H3,(H,17,19)
    • InChI Key: BVMRQAOWADTZHQ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C(C)C)C=C1)(=O)CSC1N(C)C=CN=1

Computed Properties

  • Exact Mass: 289.12488341g/mol
  • Monoisotopic Mass: 289.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 72.2Ų
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